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Compound of Interest

Compound Name:
3-(Benzyloxy)-4-methylbenzoic

acid

Cat. No.: B068251 Get Quote

For Immediate Reference: Researchers, scientists, and drug development professionals must

adhere to stringent disposal protocols for 3-(Benzyloxy)-4-methylbenzoic acid to ensure

laboratory safety and environmental compliance. This guide provides essential, step-by-step

instructions for the proper handling and disposal of this chemical.

3-(Benzyloxy)-4-methylbenzoic acid (CAS No. 165662-68-0) requires careful management

due to its potential health hazards. Based on available safety data, this compound is classified

as harmful if swallowed, and causes skin and serious eye irritation, and may cause respiratory

irritation.[1] Adherence to the following procedures is critical for minimizing risks and ensuring

responsible waste management.

Pre-Disposal and Handling
Before beginning any disposal process, ensure that appropriate personal protective equipment

(PPE) is worn. This includes, but is not limited to, chemical-resistant gloves, safety goggles or a

face shield, and a lab coat. All handling of 3-(Benzyloxy)-4-methylbenzoic acid should occur

in a well-ventilated area, preferably within a chemical fume hood, to minimize the risk of

inhalation.

Disposal Protocol
Disposal of 3-(Benzyloxy)-4-methylbenzoic acid must be conducted in accordance with local,

regional, and national hazardous waste regulations.[2][3] It is imperative to consult your
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institution's environmental health and safety (EHS) department for specific guidelines.

Step 1: Segregation of Waste Collect all waste material containing 3-(Benzyloxy)-4-
methylbenzoic acid in a designated, properly labeled hazardous waste container. Do not mix

this waste with other chemical waste streams unless explicitly permitted by your EHS

department. The container should be clearly marked with the chemical name and associated

hazards.

Step 2: Container Management Ensure the waste container is kept tightly closed when not in

use and stored in a cool, dry, and well-ventilated area away from incompatible materials such

as strong oxidizing agents.

Step 3: Arrange for Professional Disposal Contact your institution's EHS department or a

licensed hazardous waste disposal contractor to arrange for the collection and disposal of the

chemical waste. This compound must be disposed of at an approved waste disposal plant.[2][4]

Under no circumstances should this chemical be disposed of down the drain or in regular trash.

Spill Management
In the event of a spill, evacuate the immediate area and ensure proper ventilation. For small

spills, carefully sweep up the solid material, avoiding dust generation, and place it into a

labeled container for hazardous waste disposal. For larger spills, or if you are unsure how to

proceed, contact your institution's EHS department immediately.

Quantitative Safety Data
The following table summarizes the key hazard information for 3-(Benzyloxy)-4-
methylbenzoic acid.

Hazard Classification GHS Code Description

Acute Toxicity, Oral H302 Harmful if swallowed

Skin Irritation H315 Causes skin irritation

Eye Irritation H319 Causes serious eye irritation

Specific Target Organ Toxicity H335 May cause respiratory irritation
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Data sourced from ChemScene safety information for CAS No. 165662-68-0.[1]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 3-
(Benzyloxy)-4-methylbenzoic acid.
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Caption: Disposal workflow for 3-(Benzyloxy)-4-methylbenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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